Cas no 273724-21-3 (Thiamine Monophosphate Dihydrate)
273724-21-3 structure
Product Name:Thiamine Monophosphate Dihydrate
CAS No:273724-21-3
MF:C12H22ClN4O6PS
MW:416.818041324615
CID:248057
PubChem ID:24900546
Update Time:2025-04-19
Thiamine Monophosphate Dihydrate Chemical and Physical Properties
Names and Identifiers
-
- Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chloride, hydrate (1:1:2)
- Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chloride, dihydrate (9CI)
- THIAMINE PHOSPHORIC ACID ESTER CHLORIDE DIHYDRATE
- Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chlo...
- Aneurine monophosphate chloride
- Thiamine monophosphate chloride (dihydrate)
- 3-((4-Amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)-thiazolium chloride dihydrate
- Thiamine monophosphate (chloride) (dihydrate)
- J75F6GA5EP
- Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)-, chloride, dihydrate
- AKOS040758630
- Thiazolium, 3-((4-amino-2-methyl-5-pyrimidinyl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)-, chloride, hydrate (1:1:2)
- MFCD00150731
- Thiamine monophosphate chloride dihydrat
- 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl dihydrogen phosphate;chloride;dihydrate
- 3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-4-methyl-5-(2-(phosphonooxy)ethyl)thiazol-3-ium chloride dihydrate
- UNII-J75F6GA5EP
- 273724-21-3
- Thiamine monophosphate dihydrate
- Thiaminemonophosphatechloridedihydrate
- DTXSID501036039
- Sineurina
- THIAMINE MONOPHOSPHATE CHLORIDE*DIHYDRAT E
- Monophosphothiamine dihydrate
- Thiamine monophosphate chloride dihydrate
- FT-0701037
- J-016750
- 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyldihydrogenphosphate;chloride;dihydrate
- Thiamine phosphate
- MFCD00063473
- THIAMINE MONOPHOSPHATE DIHYDRATE CHLORIDE
- 532-40-1
- G12404
- 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-thiazolium Chloride Hydrate (1:1:2); Thiazolium, 3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-, chloride, dihydrate (9CI); Thiamine Monophosphate Dihydrate
- Thiamine Monophosphate Dihydrate
-
- MDL: MFCD00063473
- Inchi: 1S/C12H17N4O4PS.ClH.2H2O/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);1H;2*1H2
- InChI Key: FANVXQCOBPOPEG-UHFFFAOYSA-N
- SMILES: [Cl-].S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCOP(=O)(O)O.O.O
Computed Properties
- Exact Mass: 380.047
- Monoisotopic Mass: 380.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 151A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Merck: 13,9367
Thiamine Monophosphate Dihydrate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:2-8°C
Thiamine Monophosphate Dihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T344142-1g |
Thiamine Monophosphate Dihydrate |
273724-21-3 | 1g |
$ 167.00 | 2023-09-05 | ||
| TRC | T344142-2.5g |
Thiamine Monophosphate Dihydrate |
273724-21-3 | 2.5g |
$ 230.00 | 2023-09-05 | ||
| TRC | T344142-5g |
Thiamine Monophosphate Dihydrate |
273724-21-3 | 5g |
$ 328.00 | 2023-09-05 | ||
| S e l l e c k ZHONG GUO | S2991-100mg |
Thiamine monophosphate chloride dihydrate |
273724-21-3 | 99.92% | 100mg |
¥794.43 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00613-5g |
Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chloride, hydrate (1:1:2) |
273724-21-3 | ≥99.0% (HPLC) | 5g |
¥848.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00613-25g |
Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-[2-(phosphonooxy)ethyl]-,chloride, hydrate (1:1:2) |
273724-21-3 | 25g |
¥1558.0 | 2021-09-04 | ||
| ChemScence | CS-0102533-500mg |
Thiamine monophosphate (chloride) dihydrate |
273724-21-3 | 99.31% | 500mg |
$50.0 | 2022-04-27 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4925-1 mg |
Thiamine monophosphate chloride dihydrat |
273724-21-3 | 99.95% | 1mg |
¥417.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4925-5 mg |
Thiamine monophosphate chloride dihydrat |
273724-21-3 | 99.95% | 5mg |
¥800.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4925-25 mg |
Thiamine monophosphate chloride dihydrat |
273724-21-3 | 99.95% | 25mg |
¥2240.00 | 2022-02-28 |
Thiamine Monophosphate Dihydrate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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